Cas no 1159982-27-0 (tert-butyl (3E)-3-(cyanomethylidene)piperidine-1-carboxylate)

• Product name: tert-butyl (3E)-3-(cyanomethylidene)piperidine-1-carboxylate
• CAS No: 1159982-27-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD09908276
• CID: 2613947
• PubChem ID: 71758688

tert-butyl (3E)-3-(cyanomethylidene)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(cyanomethylidene)piperidine-1-carboxylate
• tert-butyl (3E)-3-(cyanomethylidene)piperidine-1-carboxylate
• SB12945
• SCHEMBL19331833
• tert-Butyl 3-(cyanomethylene)piperidine-1-carboxylate
• DTXSID40742674
• 2-(1-BOC-3-PIPERIDINYLIDENE)ACETONITRILE
• DB-405085
• 1159982-27-0
• JWB98227

• MDL： MFCD09908276
• Inchi： InChI=1S/C12H18N2O2/c1-12(2,3)16-11(15)14-8-4-5-10(9-14)6-7-13/h6H,4-5,8-9H2,1-3H3/b10-6+
• InChI Key： SNIXSVYUUCIRRS-UXBLZVDNSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC/C(=C\C#N)/C1

Computed Properties

• Exact Mass: 222.13700
• Monoisotopic Mass: 222.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 53.33000
• LogP: 2.40518

tert-butyl (3E)-3-(cyanomethylidene)piperidine-1-carboxylate Security Information

tert-butyl (3E)-3-(cyanomethylidene)piperidine-1-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids